1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. This compound is a pyrazole derivative that is synthesized using specific methods and has unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine is not fully understood. However, studies have suggested that this compound may act as an inhibitor of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine has significant biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models and has also exhibited anti-tumor activity. Additionally, this compound has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery system for the central nervous system. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is the development of new drug delivery systems using this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine is a chemical compound that has significant potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Its unique biochemical and physiological effects and ability to cross the blood-brain barrier make it a promising compound for further study and development.
Synthesis Methods
The synthesis of 1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine involves the reaction of 3,5-dimethyl-4-nitropyrazole with piperidine and acetic anhydride in the presence of a catalyst. The resulting compound is then purified using various techniques, such as column chromatography, to obtain a pure form of the compound.
Scientific Research Applications
1-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetyl]piperidine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.
properties
IUPAC Name |
2-(3,5-dimethyl-4-nitropyrazol-1-yl)-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O3/c1-9-12(16(18)19)10(2)15(13-9)8-11(17)14-6-4-3-5-7-14/h3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMSOGQJYFNFWQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)N2CCCCC2)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dimethyl-4-nitropyrazol-1-yl)-1-piperidin-1-ylethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.